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Compound of Interest

Compound Name: 3-Methylbenzofuran

Cat. No.: B1293835 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document outlines the essential procedures for the safe disposal of 3-Methylbenzofuran,

a heterocyclic compound utilized in various research and development applications. Adherence

to these guidelines is crucial for ensuring a safe laboratory environment and maintaining

regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 3-Methylbenzofuran with

the appropriate personal protective equipment (PPE). While some safety data sheets (SDS)

indicate it is not considered hazardous under the 2012 OSHA Hazard Communication

Standard, others classify it as harmful if swallowed and a cause of serious eye damage.[1][2]

Therefore, exercising caution is paramount.

Personal Protective Equipment (PPE): Always wear safety goggles or eyeglasses, a lab

coat, and chemical-resistant gloves (e.g., nitrile).[3][4]

Ventilation: Conduct all handling and disposal activities in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize the risk of inhalation.

Ignition Sources: As 3-Methylbenzofuran is a combustible liquid, it should be kept away

from open flames, hot surfaces, and other potential sources of ignition.[5]
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Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 3-Methylbenzofuran is

fundamental to its safe handling and disposal.

Property Value

Molecular Formula C₉H₈O

Molecular Weight 132.16 g/mol [2][3]

Appearance Liquid[3]

Boiling Point 195-197 °C at 760 mmHg[3]

Density 1.046 g/mL at 25 °C[3]

Storage Temperature 2-8°C[3]

Step-by-Step Disposal Procedure
The disposal of 3-Methylbenzofuran must be carried out in accordance with local, regional,

and national hazardous waste regulations.[1] The following steps provide a general framework

for its proper disposal as a chemical waste.

1. Waste Segregation and Collection:

Designated Waste Container: Use a dedicated, properly labeled, and leak-proof container for

the collection of 3-Methylbenzofuran waste. The container should be compatible with

organic liquids.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "3-Methylbenzofuran," and the associated hazards (e.g., "Combustible,"

"Harmful if Swallowed," "Causes Serious Eye Damage").

Avoid Mixing: Do not mix 3-Methylbenzofuran waste with other waste streams, particularly

incompatible materials such as strong oxidizing agents.[1]

2. Spill Management:
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Minor Spills: For small spills contained within a chemical fume hood, use an inert absorbent

material such as vermiculite, sand, or commercial sorbent pads to absorb the liquid. The

contaminated absorbent material should then be collected and placed in the designated

hazardous waste container.

Major Spills: In the event of a larger spill, or any spill that occurs outside of a fume hood,

evacuate the immediate area. Alert your laboratory supervisor and the institution's

Environmental Health and Safety (EHS) department.

3. Container Management and Storage:

Closed Containers: Keep the waste container tightly sealed at all times, except when adding

waste, to prevent the release of vapors.

Storage Location: Store the sealed waste container in a designated and well-ventilated

satellite accumulation area (SAA) within the laboratory, away from heat and ignition sources.

The SAA should have secondary containment to mitigate potential leaks.

4. Final Disposal:

Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

EHS department to arrange for pickup and proper disposal by a licensed hazardous waste

contractor.

Regulatory Compliance: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste and ensuring complete and accurate

classification according to all applicable regulations.[1]

Experimental Protocols
Currently, there are no standard experimental protocols for the on-site neutralization or

deactivation of 3-Methylbenzofuran for disposal. The recommended procedure is collection

and disposal via a certified hazardous waste management service.

Disposal Workflow Diagram
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3-Methylbenzofuran Disposal Workflow
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Caption: Logical workflow for the proper disposal of 3-Methylbenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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